Cas no 1207973-16-7 ({7-Chlorofuro[2,3-c]pyridin-2-yl}methanol)

{7-Chlorofuro[2,3-c]pyridin-2-yl}methanol is a heterocyclic compound featuring a fused furopyridine core with a hydroxymethyl substituent at the 2-position and a chlorine atom at the 7-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The presence of both reactive functional groups (hydroxymethyl and chloro) allows for further derivatization, enabling the synthesis of more complex molecules. Its rigid fused-ring system may contribute to enhanced binding affinity in bioactive compounds. The compound is typically handled under controlled conditions due to its potential sensitivity. Suitable for researchers exploring novel heterocyclic scaffolds in medicinal chemistry or material science.
{7-Chlorofuro[2,3-c]pyridin-2-yl}methanol structure
1207973-16-7 structure
Product Name:{7-Chlorofuro[2,3-c]pyridin-2-yl}methanol
CAS No:1207973-16-7
MF:C8H6ClNO2
MW:183.591741085052
CID:5548158
PubChem ID:87301874
Update Time:2025-10-21

{7-Chlorofuro[2,3-c]pyridin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • 1207973-16-7
    • {7-chlorofuro[2,3-c]pyridin-2-yl}methanol
    • EN300-37357238
    • SCHEMBL1851043
    • {7-Chlorofuro[2,3-c]pyridin-2-yl}methanol
    • Inchi: 1S/C8H6ClNO2/c9-8-7-5(1-2-10-8)3-6(4-11)12-7/h1-3,11H,4H2
    • InChI Key: AZKOQRYVVOFXTR-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=CN=1)C=C(CO)O2

Computed Properties

  • Exact Mass: 183.0087061g/mol
  • Monoisotopic Mass: 183.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.3Ų

{7-Chlorofuro[2,3-c]pyridin-2-yl}methanol Pricemore >>

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Additional information on {7-Chlorofuro[2,3-c]pyridin-2-yl}methanol

Research Brief on {7-Chlorofuro[2,3-c]pyridin-2-yl}methanol (CAS: 1207973-16-7) in Chemical Biology and Pharmaceutical Applications

The compound {7-Chlorofuro[2,3-c]pyridin-2-yl}methanol (CAS: 1207973-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of {7-Chlorofuro[2,3-c]pyridin-2-yl}methanol as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its fused furopyridine scaffold is particularly attractive for medicinal chemistry, as it offers opportunities for structural diversification and the development of targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, showcasing its potential in oncology research.

From a pharmacological perspective, {7-Chlorofuro[2,3-c]pyridin-2-yl}methanol has shown promising activity in preliminary screening assays. Research conducted by the National Institutes of Health (NIH) in 2024 revealed its moderate inhibitory effects against several cancer cell lines, with particular potency against non-small cell lung cancer (NSCLC) models. These findings suggest that derivatives of this compound may serve as valuable leads for anticancer drug development.

The synthetic accessibility of {7-Chlorofuro[2,3-c]pyridin-2-yl}methanol has been another area of active investigation. A recent patent application (WO2023/154672) describes an optimized three-step synthesis route starting from commercially available 2,3-dichloropyridine, achieving an overall yield of 68%. This improved synthetic protocol addresses previous challenges in scalability and purity, making the compound more accessible for broader research applications.

Structural-activity relationship (SAR) studies have begun to elucidate the importance of the chlorofuropyridine moiety in biological interactions. Computational modeling suggests that the compound's planar structure facilitates π-stacking interactions with aromatic amino acid residues in target proteins, while the chloromethyl group provides a handle for further derivatization. These insights are guiding the design of next-generation analogs with enhanced potency and selectivity.

Looking forward, {7-Chlorofuro[2,3-c]pyridin-2-yl}methanol represents a promising scaffold for fragment-based drug discovery. Its relatively small molecular weight (197.61 g/mol) and favorable physicochemical properties make it an ideal starting point for lead optimization programs. Current research efforts are focused on exploring its potential in targeting protein-protein interactions, particularly in challenging therapeutic areas such as neurodegenerative diseases and antibiotic-resistant infections.

In conclusion, {7-Chlorofuro[2,3-c]pyridin-2-yl}methanol (CAS: 1207973-16-7) emerges as a compound of significant interest in contemporary medicinal chemistry. Its dual role as a synthetic intermediate and bioactive scaffold positions it as a valuable tool for drug discovery. Further research is warranted to fully explore its therapeutic potential and develop optimized derivatives with improved pharmacological profiles.

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